Cas no 2219368-92-8 (2-Benzothiazolesulfinic acid, lithium salt (1:1))

• Product Name: 2-Benzothiazolesulfinic acid, lithium salt (1:1)
• CAS No: 2219368-92-8
• MF: C₇H₆LiNO₂S₂
• MW: 207.199038982391
• CID: 5301674
• Update Time: 2025-10-25

2-Benzothiazolesulfinic acid, lithium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolesulfinic acid, lithium salt (1:1)

• Inchi： 1S/C7H5NO2S2.Li.H/c9-12(10)7-8-5-3-1-2-4-6(5)11-7;;/h1-4H,(H,9,10);;
• InChI Key： IJWOFXFPDHICKV-UHFFFAOYSA-N
• SMILES： S(C1SC2=CC=CC=C2N=1)(O)=O.[LiH]

Additional information on 2-Benzothiazolesulfinic acid, lithium salt (1:1)

Research Briefing on 2-Benzothiazolesulfinic acid, lithium salt (1:1) (CAS: 2219368-92-8): Recent Advances and Applications

2-Benzothiazolesulfinic acid, lithium salt (1:1) (CAS: 2219368-92-8) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique sulfinic acid functional group attached to a benzothiazole core, has shown promising potential in various applications, including drug development, catalysis, and material science. Recent studies have explored its reactivity, stability, and biological activity, making it a subject of interest for researchers aiming to develop novel therapeutic agents and advanced materials.

One of the key areas of research involving 2-Benzothiazolesulfinic acid, lithium salt (1:1) is its role as a precursor or intermediate in the synthesis of biologically active molecules. The benzothiazole moiety is a common structural feature in many pharmacologically active compounds, and the sulfinic acid group adds a layer of reactivity that can be harnessed for further chemical modifications. Recent publications have highlighted its use in the development of kinase inhibitors and anti-inflammatory agents, where the compound's ability to modulate specific enzymatic pathways has been demonstrated in vitro and in vivo.

In addition to its pharmaceutical applications, 2-Benzothiazolesulfinic acid, lithium salt (1:1) has been investigated for its potential in catalytic processes. The lithium salt form enhances its solubility and reactivity in organic solvents, making it a valuable reagent in asymmetric synthesis and cross-coupling reactions. A 2023 study published in the Journal of Organic Chemistry demonstrated its efficacy as a ligand in palladium-catalyzed reactions, showcasing its versatility in constructing complex molecular architectures with high enantioselectivity.

Another notable advancement is the exploration of this compound's electrochemical properties. Researchers have identified its potential as a redox-active material in energy storage devices, such as lithium-ion batteries. The sulfinic acid group's ability to undergo reversible oxidation-reduction reactions makes it a candidate for developing next-generation battery materials. Preliminary results from a recent study indicate that derivatives of 2-Benzothiazolesulfinic acid, lithium salt (1:1) exhibit stable cycling performance and high capacity retention, paving the way for further optimization and commercialization.

Despite these promising developments, challenges remain in the large-scale synthesis and application of 2-Benzothiazolesulfinic acid, lithium salt (1:1). Issues such as stability under ambient conditions and scalability of production processes need to be addressed to fully realize its potential. Ongoing research is focused on optimizing synthetic routes and exploring protective group strategies to enhance the compound's practicality for industrial use.

In conclusion, 2-Benzothiazolesulfinic acid, lithium salt (1:1) (CAS: 2219368-92-8) represents a versatile and valuable compound in the realm of chemical biology and pharmaceutical research. Its diverse applications, from drug development to catalysis and energy storage, underscore its importance as a subject of ongoing investigation. Future studies are expected to further elucidate its mechanisms of action and expand its utility in innovative technologies and therapies.